Cas no 78872-55-6 (3-(4-Methyl-1,4-diazepan-1-yl)propan-1-ol)

• Product name: 3-(4-Methyl-1,4-diazepan-1-yl)propan-1-ol
• CAS No: 78872-55-6
• MF: C₉H₂₀N₂O
• MW: 172.268
• CID: 2802196
• PubChem ID: 13092851

3-(4-Methyl-1,4-diazepan-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID90517935
• AKOS009032581
• 3-(4-Methyl-1,4-diazepan-1-yl)propan-1-ol
• SCHEMBL14258632
• 78872-55-6

• Inchi： InChI=1S/C9H20N2O/c1-10-4-2-5-11(8-7-10)6-3-9-12/h12H,2-9H2,1H3
• InChI Key： JDWYKSLGXHLMLJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 172.157563266Da
• Monoisotopic Mass: 172.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 26.7Ų